AZ505 free base
AZ505 free base
AZ505 is a potent and highly selective inhibitor of SMYD2 with potential anticancer activity. AZ505 is composed of three distinct moieties: benzooxazinone, cyclohexyl, and dichlorophenethyl substituents. The structure of the ternary complex reveals that a single AZ505 molecule is bound in the peptide binding groove of SMYD2.
Brand Name:
Vulcanchem
CAS No.:
1035227-43-0
VCID:
VC0519963
InChI:
InChI=1S/C29H38Cl2N4O4/c30-23-8-6-20(18-24(23)31)10-13-32-15-12-27(38)35(22-4-2-1-3-5-22)17-16-33-14-11-21-7-9-25(36)28-29(21)39-19-26(37)34-28/h6-9,18,22,32-33,36H,1-5,10-17,19H2,(H,34,37)
SMILES:
C1CCC(CC1)N(CCNCCC2=C3C(=C(C=C2)O)NC(=O)CO3)C(=O)CCNCCC4=CC(=C(C=C4)Cl)Cl
Molecular Formula:
C29H38Cl2N4O4
Molecular Weight:
577.5 g/mol
AZ505 free base
CAS No.: 1035227-43-0
Inhibitors
VCID: VC0519963
Molecular Formula: C29H38Cl2N4O4
Molecular Weight: 577.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1035227-43-0 |
---|---|
Product Name | AZ505 free base |
Molecular Formula | C29H38Cl2N4O4 |
Molecular Weight | 577.5 g/mol |
IUPAC Name | N-cyclohexyl-3-[2-(3,4-dichlorophenyl)ethylamino]-N-[2-[2-(5-hydroxy-3-oxo-4H-1,4-benzoxazin-8-yl)ethylamino]ethyl]propanamide |
Standard InChI | InChI=1S/C29H38Cl2N4O4/c30-23-8-6-20(18-24(23)31)10-13-32-15-12-27(38)35(22-4-2-1-3-5-22)17-16-33-14-11-21-7-9-25(36)28-29(21)39-19-26(37)34-28/h6-9,18,22,32-33,36H,1-5,10-17,19H2,(H,34,37) |
Standard InChIKey | LIBVHXXKHSODII-UHFFFAOYSA-N |
SMILES | C1CCC(CC1)N(CCNCCC2=C3C(=C(C=C2)O)NC(=O)CO3)C(=O)CCNCCC4=CC(=C(C=C4)Cl)Cl |
Canonical SMILES | C1CCC(CC1)N(CCNCCC2=C3C(=C(C=C2)O)NC(=O)CO3)C(=O)CCNCCC4=CC(=C(C=C4)Cl)Cl |
Appearance | Solid powder |
Description | AZ505 is a potent and highly selective inhibitor of SMYD2 with potential anticancer activity. AZ505 is composed of three distinct moieties: benzooxazinone, cyclohexyl, and dichlorophenethyl substituents. The structure of the ternary complex reveals that a single AZ505 molecule is bound in the peptide binding groove of SMYD2. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | AZ505 free base; AZ505; AZ-505; AZ 505; |
Reference | 1: Li LX, Fan LX, Zhou JX, Grantham JJ, Calvet JP, Sage J, Li X. Lysine methyltransferase SMYD2 promotes cyst growth in autosomal dominant polycystic kidney disease. J Clin Invest. 2017 Jun 30;127(7):2751-2764. doi: 10.1172/JCI90921. Epub 2017 Jun 12. PubMed PMID: 28604386; PubMed Central PMCID: PMC5490754. 2: de Grass D, Manie S, Amosun SL. Effectiveness of a home-based pulmonary rehabilitation programme in pulmonary function and health related quality of life for patients with pulmonary tuberculosis: a pilot study. Afr Health Sci. 2014 Dec;14(4):866-72. doi: 10.4314/ahs.v14i4.14. PubMed PMID: 25834495; PubMed Central PMCID: PMC4370065. 3: Ferguson AD, Larsen NA, Howard T, Pollard H, Green I, Grande C, Cheung T, Garcia-Arenas R, Cowen S, Wu J, Godin R, Chen H, Keen N. Structural basis of substrate methylation and inhibition of SMYD2. Structure. 2011 Sep 7;19(9):1262-73. doi: 10.1016/j.str.2011.06.011. Epub 2011 Jul 21. PubMed PMID: 21782458. |
PubChem Compound | 24961094 |
Last Modified | Nov 11 2021 |
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